1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile

• Molecular Formula: C22H13F3N4O2
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 1-(2-methyl-4-oxoquinazolin-3-yl)-2-oxo-6-phenyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C22H13F3N4O2/c1-13-27-18-10-6-5-9-15(18)20(30)28(13)29-19(14-7-3-2-4-8-14)11-17(22(23,24)25)16(12-26)21(29)31/h2-11H,1H3
• InChI Key: OSEAPMFILKGYRR-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2C(=O)N1N3C(=CC(=C(C3=O)C#N)C(F)(F)F)C4=CC=CC=C4

Description

1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile is a chemical compound that has been of interest to scientists due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting specific enzymes or proteins involved in various cellular processes.
Biochemical and physiological effects:
Studies have shown that 1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile can affect various biochemical and physiological processes in the body. For example, this compound has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile in lab experiments is its potential to exhibit a wide range of biological activities. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research involving 1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile. One direction is to further investigate its potential applications in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to optimize its use in the treatment of cancer and other diseases. Additionally, future research could focus on understanding the mechanism of action of this compound and identifying potential targets for its use in various applications.

Synthesis Methods

The synthesis of 1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile has been reported in the literature using different methods. One of the most common methods involves the reaction of 2-amino-3-cyano-4-phenyl-6-(trifluoromethyl)pyridine with 2-methyl-4-oxo-3,4-dihydroquinazoline in the presence of a catalyst. Another method involves the reaction of 2-amino-3-cyano-4-phenyl-6-(trifluoromethyl)pyridine with 2-methyl-4-oxo-3,4-dihydroquinazoline in the presence of a base.

Scientific Research Applications

1-(2-methyl-4-oxo-3(4H)-quinazolinyl)-2-oxo-6-phenyl-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antifungal activities. It has also been reported to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease.